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Compound of Interest

Compound Name: DI-N-DECYL SULPHONE

cat. No.: B1645674

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-decyl sulphone (CAS No. 111530-37-1) is a chemical compound belonging to the
sulphone class, characterized by a sulfonyl group connected to two n-decyl chains.[1] This
structure imparts specific physical and chemical properties that make it suitable for various
industrial applications. This document provides a comprehensive overview of the fundamental
properties of di-n-decyl sulphone, including its physicochemical characteristics, potential
synthetic routes, and analytical considerations. While primarily used in industrial settings, an
understanding of its properties can be valuable for researchers in various fields.

Core Properties of Di-n-decyl Sulphone

The following table summarizes the key quantitative data available for di-n-decyl sulphone.
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Property Value Reference
Molecular Formula C20H4202S [1112]
Molecular Weight 346.61 g/mol [1]

Boiling Point 445.9 °C at 760 mmHg [1]

Density 0.912 g/cm? [1]

Flash Point 230.3°C [1]
Refractive Index 1.457 [1]

Vapor Pressure 1.0E-07 mmHg at 25°C [1]

Melting Point Not Available [1]
Solubility Not Available [1]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of di-n-decyl sulphone are
not readily available in the public domain, a plausible synthetic route can be inferred from
common organic chemistry principles and identified upstream raw materials such as di-n-decy!
sulfide. The most common method for the preparation of sulphones is the oxidation of the
corresponding sulfide.

Proposed Synthesis of Di-n-decyl Sulphone from Di-n-
decyl Sulfide

Principle: The sulfide is oxidized using a suitable oxidizing agent, typically hydrogen peroxide in
a carboxylic acid solvent like acetic acid. The reaction proceeds in two steps: the oxidation of
the sulfide to a sulfoxide, followed by the oxidation of the sulfoxide to the sulphone.

Reaction:
(C10H21)2S + 2 H202 - (C10H21)2S02 + 2 H20

Materials:
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e Di-n-decyl sulfide

¢ Glacial acetic acid

e Hydrogen peroxide (30% solution)

o Distilled water

e Sodium bicarbonate

e Anhydrous magnesium sulfate

e Dichloromethane (or other suitable organic solvent)

Experimental Procedure (Hypothetical):

» Dissolution: Dissolve di-n-decyl sulfide in glacial acetic acid in a round-bottom flask equipped
with a magnetic stirrer and a reflux condenser.

o Oxidation: Slowly add a stoichiometric excess of 30% hydrogen peroxide to the stirred
solution. The reaction is exothermic, and the addition rate should be controlled to maintain a
moderate temperature.

o Reaction Monitoring: Heat the reaction mixture at a controlled temperature (e.g., 50-70 °C)
for several hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC) to observe the disappearance of the
starting sulfide and the formation of the sulphone.

¢ Quenching and Neutralization: After the reaction is complete, cool the mixture to room
temperature and pour it into a larger beaker containing cold water. Neutralize the excess
acetic acid by the slow addition of a saturated sodium bicarbonate solution until the
effervescence ceases.

o Extraction: Extract the aqueous mixture with dichloromethane. Separate the organic layer.

» Washing and Drying: Wash the organic layer with water and then with brine. Dry the organic
layer over anhydrous magnesium sulfate.
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» Solvent Removal: Remove the dichloromethane using a rotary evaporator to obtain the
crude di-n-decyl sulphone.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
by column chromatography.

Analytical Methods

A specific, validated analytical method for di-n-decyl sulphone is not described in the
available literature. However, based on its chemical structure, a general approach using gas
chromatography can be proposed.

Proposed Analytical Workflow for Di-n-decyl Sulphone

Principle: Gas chromatography with a flame ionization detector (GC-FID) or a mass
spectrometer (GC-MS) is a suitable technique for the analysis of relatively volatile, thermally
stable organic compounds like di-n-decyl sulphone.

Instrumentation:

e Gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-
polarity column).

o Flame lonization Detector (FID) or Mass Spectrometer (MS).

Procedure Outline:

Sample Preparation: Dissolve a known amount of the di-n-decyl sulphone sample in a
suitable volatile organic solvent (e.g., dichloromethane, hexane).

e Injection: Inject a small volume of the prepared sample into the GC.

o Separation: The sample is vaporized and carried by an inert gas through the capillary
column. The separation is based on the compound's boiling point and its interaction with the
stationary phase of the column.

o Detection:
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o FID: As the compound elutes from the column, it is burned in a hydrogen-air flame,
producing ions that are detected as an electrical signal. The signal intensity is proportional
to the amount of the compound.

o MS: As the compound elutes, it is ionized, and the resulting ions are separated based on
their mass-to-charge ratio, providing a mass spectrum that can be used for identification.

e Quantification: For quantitative analysis, a calibration curve should be prepared using
standards of known concentrations of pure di-n-decyl sulphone.

Applications and Safety
Di-n-decyl sulphone has applications in several industrial sectors:

» Cleaning and Detergent Industry: It is utilized as a surfactant and detergent due to its ability
to remove dirt and grease.[1]

o Pesticide Industry: It can be used as an additive in pesticide formulations to enhance their
effectiveness.[1]

» Polymer and Plastics Production: Its thermal and chemical stability makes it a useful
component in the manufacturing of polymers and plastics, contributing to their durability.[1]

Safety Information:
It may cause skin and eye irritation upon direct contact.[1]
e Itis advised to avoid inhaling the dust.[1]

o Appropriate personal protective equipment, such as gloves and safety glasses, should be
worn when handling this chemical.

Visualizations

The following diagram illustrates the proposed workflow for the synthesis of di-n-decyl
sulphone.
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Caption: Proposed workflow for the synthesis of di-n-decyl sulphone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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